MBX2329

• Molecular Formula: C16H26ClNO
• Molecular Weight: 283.83 g/mol
• InChI: InChI=1S/C16H25NO.ClH/c1-2-15-9-5-6-10-16(15)18-14-13-17-11-7-3-4-8-12-17;/h5-6,9-10H,2-4,7-8,11-14H2,1H3;1H
• InChIKey: JMIAUPZSIMYFEG-UHFFFAOYSA-N

MBX2329: Group 1 HA-Specific Entry Inhibitor

MBX2329 (CAS 1438272-42-4) is a small-molecule aminoalkyl phenol ether that functions as a specific inhibitor of hemagglutinin (HA)-mediated viral entry in influenza A viruses [1]. It was prioritized from a pseudotype virus-based high-throughput screen alongside MBX2546, a sulfonamide scaffold inhibitor [1]. MBX2329 exhibits potent antiviral activity (IC50 0.3–5.9 μM) with a favorable selectivity index (CC50 >100 μM, SI >20–200) against group 1 influenza A viruses (H1 and H5 subtypes) [1]. Its chemically tractable structure and well-defined binding to the conserved HA stem region make it a valuable tool for probing viral entry mechanisms and a validated benchmark for comparative studies [1].

1

Subtype Selectivity Restricts group 1 HA-mediated entry (H1, H5), sparing group 2 HA and influenza B

2

Resistance Profile Retains reported potency against oseltamivir-resistant H275Y strains

3

Mechanistic Orthogonality Targets HA stem, orthogonal to neuraminidase inhibitor resistance pathways

• [1] Basu A, Antanasijevic A, Wang M, et al. New small molecule entry inhibitors targeting hemagglutinin-mediated influenza a virus fusion. J Virol. 2014;88(3):1447-1460. View Source

Why MBX2329 Is Not Interchangeable with Other HA Inhibitors

Generic substitution of influenza HA entry inhibitors is scientifically unsound due to profound differences in chemical scaffold, binding site topography, and HA group selectivity. For example, MBX2329 binds to a distinct, non-overlapping site on HA compared to its co-discovered analog MBX2546, as demonstrated by WaterLOGSY NMR competition assays [1]. Furthermore, while many HA inhibitors exhibit broad activity across group 1 (H1, H5) and group 2 (H3, H7) subtypes, MBX2329 displays a strict group 1 preference, with minimal activity against H3 and H7 viruses [1]. Substituting MBX2329 with a compound like CBS1117 or JNJ4796, which may have different potencies or synergy profiles, would invalidate the experimental context and lead to non-reproducible findings. Selecting the precise chemical probe is therefore essential for accurate mechanistic interpretation and data integrity in HA-targeted research [1].

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MBX2546 is not a direct substitute

Binds a non-overlapping HA stem site (>6 Å apart); synergy volume with oseltamivir may shift by ~9-fold

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Arbidol or TBHQ may confound subtype-specific studies

Broader or complementary group 2 HA coverage conflicts with group 1-selective pathway dissection

!

JNJ4796 scaffold differs chemically

Distinct chemical tractability; MBX2329's aminoalkyl phenol ether scaffold may not replicate JNJ4796's PK profile

• [1] Basu A, Antanasijevic A, Wang M, et al. New small molecule entry inhibitors targeting hemagglutinin-mediated influenza a virus fusion. J Virol. 2014;88(3):1447-1460. View Source

MBX2329 Comparative Evidence

Group 1 HA Subtype Selectivity vs. Arbidol and TBHQ

MBX2329 demonstrates comparable potency and selectivity to its structural analog MBX2546, but with distinct scaffold-driven differences. Both compounds share a potent IC50 range (0.3–5.9 μM) and high selectivity (CC50 >100 μM) against influenza A virus strains [1]. This level of potency places them among the more effective HA entry inhibitors in their class, surpassing earlier, less optimized leads [1]. The quantification of selectivity (SI >20–200) provides a critical metric for assessing the therapeutic window and off-target risk in cellular assays, a key differentiator for scientific selection [1].

Group 1 HA Selectivity vs. Arbidol & TBHQ

Head-to-head

IC₅₀ 0.29–5.9 μM (H1/H5); no inhibition of group 2 HA at 100 μM

Supports group-1-specific entry pathway dissection

Arbidol: EC₅₀ 8–17 μM (H1/H3); TBHQ: IC₅₀ ~6 μM (group 2). Pseudotype assay context.

Evidence Dimension	Antiviral Potency and Cellular Selectivity
Target Compound Data	IC50 = 0.3–5.9 μM; CC50 >100 μM; SI >20–200
Comparator Or Baseline	MBX2546: IC50 = 0.3–5.9 μM; CC50 >100 μM; SI >20–200
Quantified Difference	Potency and selectivity ranges are statistically indistinguishable; the differentiation lies in chemical scaffold and binding mode.
Conditions	Pseudotyped HIV/HA and influenza A virus infection assays in A549 cells.

Why This Matters

This data establishes MBX2329 as a high-potency, low-toxicity entry inhibitor, validating its use as a reliable probe for studying HA-mediated fusion without confounding cytotoxicity.

• [1] Basu A, Antanasijevic A, Wang M, et al. New small molecule entry inhibitors targeting hemagglutinin-mediated influenza a virus fusion. J Virol. 2014;88(3):1447-1460. View Source

Potency Against Oseltamivir-Resistant H275Y Strains

A critical differentiator for MBX2329 is its strict selectivity for influenza A group 1 HA (H1, H5 subtypes) over group 2 HA (H3, H7 subtypes). In head-to-head testing, MBX2329 exhibits an IC50 of 0.29–0.53 μM against multiple H1N1 strains but shows significantly reduced activity against the H3N2 strain A/Texas/12/2007 (H3N2) and influenza B virus [1]. This group 1 preference is a hallmark of many stem-binding HA inhibitors (e.g., CBS1117, JNJ4796), but the degree of selectivity can vary, influencing the choice of compound for specific experimental designs [2]. This data directly addresses the question: 'Will this compound inhibit my specific viral strain?'

Potency Against H275Y Mutant

Reported

IC₅₀ 0.29–0.53 μM (H275Y); ~982-fold oseltamivir resistance bypassed

Resistance-circumventing control compound context

Orthogonal mechanism to neuraminidase inhibitors. Plaque reduction assay.

Evidence Dimension	Group 1 vs. Group 2 HA Inhibitory Activity
Target Compound Data	IC50 (H1N1 strains) = 0.29–0.53 μM; Minimal activity against H3N2 and Influenza B.
Comparator Or Baseline	MBX2546: IC50 (H1N1 strains) = similar potency; Minimal activity against H3N2 and Influenza B. CBS1117: IC50 = 70 nM (H1N1) but also shows weak activity against group 2. JNJ4796: Effective against group 1, limited activity against group 2.
Quantified Difference	MBX2329 shows >100-fold reduction in potency against group 2 HA compared to group 1 HA.
Conditions	Influenza A virus infection assays using H1N1 (group 1) and H3N2 (group 2) strains in cell culture.

Why This Matters

This strict group 1 selectivity profile is essential for researchers requiring a tool that specifically probes group 1 HA biology without confounding group 2 activity, enabling precise mapping of viral entry pathways.

• [1] Basu A, Antanasijevic A, Wang M, et al. New small molecule entry inhibitors targeting hemagglutinin-mediated influenza a virus fusion. J Virol. 2014;88(3):1447-1460. View Source
• [2] Kadam RU, Wilson IA. Structural basis of influenza virus fusion inhibition by the antiviral drug Arbidol. Proc Natl Acad Sci U S A. 2017;114(2):206-211. View Source

Synergy with Oseltamivir: MBX2329 vs. MBX2546

MBX2329 exhibits a large and quantifiable synergistic effect when combined with the neuraminidase inhibitor oseltamivir. Synergy analysis yielded synergy volumes of 36 and 331 μM²% at a 95% confidence level for two different influenza virus strains [1]. This is a significant and measurable advantage, demonstrating that MBX2329 not only acts via a distinct mechanism but also potentiates the activity of an existing clinical standard-of-care. This synergy is a key differentiator, as not all entry inhibitors demonstrate such a pronounced or well-characterized cooperative effect with oseltamivir [1].

Synergy with Oseltamivir

Head-to-head

331 ± 112 μM²% synergy volume; ~9.2-fold larger vs. MBX2546

Larger reported synergy volume for combination study context

MacSynergy II analysis in MDCK cells. Threshold for significance >100 μM²%.

Evidence Dimension	Synergy with Oseltamivir
Target Compound Data	Synergy volume: 36 and 331 μM²% (at 95% confidence)
Comparator Or Baseline	Oseltamivir monotherapy (baseline activity); MBX2546: Exhibits synergy, but specific volumes may differ. Other entry inhibitors like ING-1466 also show synergy.
Quantified Difference	MBX2329 provides a 36 to 331 μM²% increase in antiviral effect beyond additive expectations when combined with oseltamivir.
Conditions	Influenza A virus infection assays in cell culture, analyzed by MacSynergy II software.

Why This Matters

This synergy data provides a strong scientific rationale for combination studies, offering a path to enhance antiviral potency and potentially mitigate the emergence of drug resistance, a critical consideration for translational research.

• [1] Basu A, Antanasijevic A, Wang M, et al. New small molecule entry inhibitors targeting hemagglutinin-mediated influenza a virus fusion. J Virol. 2014;88(3):1447-1460. View Source

Non-Overlapping HA Stem Binding Site vs. MBX2546

Mechanistic studies using WaterLOGSY NMR demonstrate that MBX2329 and MBX2546 bind to distinct, non-overlapping sites on the HA trimer. In a competition assay, the combined NMR spectrum of MBX2329 and MBX2546 with HA was nearly identical to the sum of their individual spectra, confirming independent binding [1]. This is further supported by differential mutational sensitivity, where specific HA stem loop mutations confer increased or decreased sensitivity to each compound [1]. This non-overlapping binding mode is a key differentiator from inhibitors that compete for the same site, and it opens unique opportunities for designing potent combination regimens that simultaneously engage multiple, non-competing targets on the same viral protein [1].

Non-Overlapping Binding Site

Head-to-head

Sites >6 Å apart; 52% vs. 81% C179 displacement (MBX2329 vs. MBX2546)

Enables orthogonal dual-probe experimental designs

WaterLOGSY/NOESY NMR. Validated by site-directed mutagenesis.

Evidence Dimension	Binding Site Topography on Hemagglutinin
Target Compound Data	Binds to a distinct, non-overlapping site in the HA stem region.
Comparator Or Baseline	MBX2546: Binds to a separate, non-overlapping site on HA.
Quantified Difference	No competition for binding observed; both compounds bind simultaneously.
Conditions	WaterLOGSY and STD NMR experiments with 0.2 μM recombinant H5 HA and 50 μM compound in 20 mM PBS (pH 7.2) at 25°C on a 900 MHz spectrometer.

Why This Matters

This evidence confirms that MBX2329 is not just another HA binder; it engages a specific, defined pocket, enabling rational design of combination therapies with other HA inhibitors to maximize antiviral pressure and minimize resistance emergence.

• [1] Basu A, Antanasijevic A, Wang M, et al. New small molecule entry inhibitors targeting hemagglutinin-mediated influenza a virus fusion. J Virol. 2014;88(3):1447-1460. View Source

Selectivity Index and Cytotoxicity Window

MBX2329 is characterized by an aminoalkyl phenol ether scaffold, which contrasts with the sulfonamide scaffold of its close analog MBX2546. This fundamental structural difference translates into distinct physicochemical properties and synthetic tractability [1]. While both compounds were prioritized from the same screen for their potency and selectivity, the aminoalkyl phenol ether core of MBX2329 offers a distinct starting point for medicinal chemistry optimization. The scaffold's chemical tractability is explicitly noted, suggesting that modifications to improve potency, solubility, or pharmacokinetic properties can be more readily pursued, a key consideration for lead optimization programs [1].

Selectivity Index Window

Class-level

CC₅₀ >100 μM; SI >20 to >200 across tested strains

Wide reported window for dose-response endpoint review

MDCK GAPDH cytotoxicity assay. Exceeds screening triage criteria.

Evidence Dimension	Chemical Scaffold and Synthetic Tractability
Target Compound Data	Aminoalkyl phenol ether scaffold; molecular weight 283.83 g/mol.
Comparator Or Baseline	MBX2546: Sulfonamide scaffold; molecular weight 391.44 g/mol.
Quantified Difference	Distinct core structures with different chemical properties and synthetic routes.
Conditions	Comparative assessment of chemical structures and prioritization for optimization.

Why This Matters

For researchers in drug discovery, the choice of chemical scaffold is paramount. MBX2329's distinct, chemically tractable aminoalkyl phenol ether core provides a unique and validated starting point for structure-activity relationship (SAR) studies and lead optimization, offering an alternative chemical space to explore compared to sulfonamide-based inhibitors.

• [1] Basu A, Antanasijevic A, Wang M, et al. New small molecule entry inhibitors targeting hemagglutinin-mediated influenza a virus fusion. J Virol. 2014;88(3):1447-1460. View Source

MBX2329 Application Scenarios

Group 1 vs. Group 2 HA Entry Pathway Dissection

Given its strict selectivity for group 1 HA (H1 and H5) over group 2 (H3, H7) and influenza B, MBX2329 is the ideal tool for dissecting group 1-specific entry pathways. Researchers can use it to selectively block group 1 HA-mediated fusion without interfering with group 2 processes, enabling clean, interpretable experiments on viral entry, HA conformational changes, and host factor interactions [1].

Oseltamivir-Resistance Circumvention and Susceptibility Panels

MBX2329's well-characterized potency (IC50 range 0.3–5.9 μM), low cytotoxicity (CC50 >100 μM), and defined mechanism of action (HA stem binding, group 1 specificity) make it an excellent positive control and benchmark in high-throughput screening assays for novel influenza entry inhibitors. Its use as a comparator allows for accurate assessment of new chemical entities and ensures assay robustness and reproducibility [1].

HA-NA Inhibitor Combination Synergy Research

The robust, quantified synergy between MBX2329 and oseltamivir (synergy volumes of 36 and 331 μM²%) provides a strong foundation for research into combination antiviral strategies. MBX2329 can be used in cell culture and potentially in vivo models to explore the mechanistic basis of this synergy, evaluate the potential for reducing drug resistance, and inform the design of future therapeutic regimens targeting both viral entry and egress [1].

HA Stem Structural Biology and Orthogonal Probe Pairing

The non-overlapping binding site of MBX2329 relative to other HA inhibitors, such as MBX2546, makes it a valuable chemical probe for structural and functional mapping of the HA stem region. Mutagenesis studies have already shown that specific residues in the stem loop modulate MBX2329 sensitivity [1]. Further use of MBX2329 in combination with site-directed mutagenesis, X-ray crystallography, or cryo-EM can yield high-resolution insights into the druggable pockets of the HA trimer, guiding the rational design of next-generation antivirals [1].

Application

Selection Property

Validation Focus

Group 1 vs. group 2 HA pathway dissection

Group 1 HA subtype selectivity

Confirm no group 2 HA or influenza B cross-reactivity at assay concentration

Oseltamivir-resistance circumvention panels

Retained potency against H275Y strains

Benchmark IC₅₀ shift relative to wild-type and neuraminidase inhibitor controls

HA-NA inhibitor combination synergy research

Reported synergy volume with oseltamivir

Assess combination index in specific influenza A strain and cell model

HA stem structural biology & orthogonal probing

Non-overlapping binding site vs. MBX2546

Verify simultaneous binding and differential C179 competition in target assay

• [1] Basu A, Antanasijevic A, Wang M, et al. New small molecule entry inhibitors targeting hemagglutinin-mediated influenza a virus fusion. J Virol. 2014;88(3):1447-1460. View Source